Cas no 55837-02-0 (Androst-5-en-17-one, 3-methoxy-16,16-dimethyl-, (3alpha)-)

• Product name: Androst-5-en-17-one, 3-methoxy-16,16-dimethyl-, (3alpha)-
• CAS No: 55837-02-0
• MF: C₂₂H₃₄O₂
• MW: 330.504167079926
• CID: 2672122

Androst-5-en-17-one, 3-methoxy-16,16-dimethyl-, (3alpha)- Chemical and Physical Properties

Names and Identifiers

• 3α-Methoxy-16,16-dimethylandrost-5-en-17-one
• SXAQFQOOEQYFBW-OVNCRBCESA-N
• Androst-5-en-17-one, 3-methoxy-16,16-dimethyl-, (3alpha)-

• Inchi： 1S/C22H34O2/c1-20(2)13-18-16-7-6-14-12-15(24-5)8-10-21(14,3)17(16)9-11-22(18,4)19(20)23/h6,15-18H,7-13H2,1-5H3/t15-,16-,17+,18+,21+,22+/m1/s1
• InChI Key： SXAQFQOOEQYFBW-OVNCRBCESA-N
• SMILES： O=C1C(C)(C)C[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](CC3=CC[C@@H]21)OC

Computed Properties

• Exact Mass: 330.256
• Monoisotopic Mass: 330.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.7